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Compound of Interest

Compound Name:
N-(3-ethoxypropyl)-2-

methylpentanamide

Cat. No.: B4027286

Get Quote

Executive Summary & Immediate Directive
N-(3-ethoxypropyl)-2-methylpentanamide is a branched aliphatic secondary amide with an

ether linkage. For disposal purposes, it is classified as Non-Halogenated Organic Waste.

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

RCRA Classification (USA): Not explicitly P- or U-listed. Likely classifies as D001 (Ignitable)

if flash point <60°C (though pure compound likely >90°C) or simply as non-regulated organic

waste requiring thermal destruction.

Critical Hazard: Combustible liquid; potential eye/skin irritant; theoretical peroxide former

(ether linkage) upon prolonged storage.

Immediate Action: Segregate from strong oxidizers and acids.[1] Collect in compatible high-

density polyethylene (HDPE) or glass containers labeled "Non-Halogenated Organic Waste."
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To ensure safe handling, you must understand the physicochemical nature of the substance.

As specific experimental data for this custom amide is rare in public literature, the following

profile is derived from structure-activity relationships (SAR) of analogous N-alkyl amides.

Property Value / Description Operational Implication

Molecular Formula C₁₁H₂₃NO₂
Organic carbon source; clean

burning.

Functional Groups Secondary Amide, Ether
Amide is stable; Ether poses

slight peroxide risk.

Physical State Liquid (Viscous)
Pumpable; requires secondary

containment.

Flash Point (Est.) > 93°C (> 200°F)
Combustible (Class IIIB). Not

highly flammable.

Water Solubility Low to Moderate
May form emulsions; do not

dispose down drain.

Specific Gravity ~0.90 - 0.95 g/mL Floats on water.

Key Hazards[1][3][4]
Irritation: Like most aliphatic amides, it acts as a surfactant and solvent, capable of defatting

skin and causing severe eye irritation.

Peroxide Formation: The ethoxypropyl chain contains an ether oxygen. While less reactive

than diisopropyl ether, prolonged storage (>1 year) in air can lead to peroxide accumulation.

Test for peroxides before distilling or concentrating.

Nitrogen Content: Thermal decomposition releases nitrogen oxides (NOx). Incineration

requires scrubbers.

Pre-Disposal Treatment & Segregation
Proper segregation prevents dangerous incompatibility reactions in the waste stream.
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Segregation Logic
Incompatible with: Strong Oxidizers (e.g., Nitric Acid, Peroxides), Strong Acids (Hydrolysis

risk), and Strong Bases.

Compatible with: Alcohols, Ketones, Aliphatic Hydrocarbons (Hexane, Heptane), Esters.

Packaging Protocols
Container: Use amber glass (to inhibit peroxidation) or HDPE carboys.

Headspace: Leave 10% headspace to allow for thermal expansion.

Labeling: Must include full chemical name (no abbreviations) and the hazard warning:

"Combustible / Irritant."

Disposal Workflows
Do not attempt chemical neutralization (hydrolysis) in the lab for quantities >100 mL. The

kinetics are slow, and the process generates heat and requires pH adjustment, creating a

larger volume of aqueous waste.

Workflow A: Standard Commercial Incineration
(Recommended)
This is the only method that guarantees complete destruction of the organic framework.
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Waste Generation
(N-(3-ethoxypropyl)-2-methylpentanamide)

Is it mixed with
Halogens (Cl, Br, F)?

Segregate into
HALOGENATED Waste Stream

Yes

Segregate into
NON-HALOGENATED Waste Stream

No

Transfer to HDPE/Glass Carboy
Label: 'Organic Waste - Amides'

Update Waste Inventory
(Note: Ether functionality)

Schedule EHS/Contractor Pickup

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and routing the amide waste.

Step-by-Step Protocol
Consolidation: Pour the chemical into the "Non-Halogenated Organic Solvents" carboy.
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Rinsing: Triple-rinse the original container with a compatible solvent (e.g., Ethanol or

Acetone). Add the rinsate to the same waste carboy.

Defacing: Deface the label on the empty original container and dispose of it as regular trash

(glass) or recycle (plastic) only after drying.

Documentation: Log the volume added to the waste manifest. Explicitly note "Amide/Ether"

composition if the waste contractor requires specific functional group listing.

Emergency Spill Procedures
In the event of a spill (>500 mL), immediate containment is required to prevent environmental

release.

Spill Response Logic
Evacuate & Ventilate: Remove ignition sources. Amides have low vapor pressure, but

heating can generate fumes.

PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

Containment:

Do NOT use water (spreads the oily liquid).

Use: Vermiculite, dry sand, or commercial organic absorbent pads.

Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris from Chemical

Spill: N-(3-ethoxypropyl)-2-methylpentanamide."

Spill Detected Assess Volume & Danger
(Flammability/Fumes)

< 100 mL
(Minor)

> 500 mL
(Major)

Apply Vermiculite/Pads

Evacuate Area
Call EHS

Double Bag/Jar Waste Label as Hazardous Waste

Click to download full resolution via product page
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Figure 2: Operational workflow for spill containment and response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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